Cas no 105321-51-5 (1-(3,4-Dipropoxyphenyl)ethan-1-amine)

• Product Name: 1-(3,4-Dipropoxyphenyl)ethan-1-amine
• CAS No: 105321-51-5
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 3107781
• PubChem ID: 4961694
• Update Time: 2025-04-21

1-(3,4-Dipropoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dipropoxyphenyl)ethanamine
• G24570
• 1-(3,4-dipropoxyphenyl)ethan-1-amine
• AKOS008967651
• CS-0224004
• Benzenemethanamine, a-methyl-3,4-dipropoxy-
• (S)-1-(3,4-Dipropoxyphenyl)ethan-1-amine
• EN300-11739
• Z57057726
• 105321-51-5
• 1-(3,4-Dipropoxyphenyl)ethan-1-amine

• Inchi： 1S/C14H23NO2/c1-4-8-16-13-7-6-12(11(3)15)10-14(13)17-9-5-2/h6-7,10-11H,4-5,8-9,15H2,1-3H3
• InChI Key： LBRQOEWXHJCCRA-UHFFFAOYSA-N
• SMILES： O(CCC)C1=C(C=CC(=C1)C(C)N)OCCC

Computed Properties

• Exact Mass: 237.172878976Da
• Monoisotopic Mass: 237.172878976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 337.4±37.0 °C at 760 mmHg
• Flash Point: 173.0±33.8 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(3,4-Dipropoxyphenyl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers